Cas no 886900-65-8 (2-3-(4-methoxybenzenesulfonamido)benzamido-4,5-dimethylthiophene-3-carboxamide)

• Product Name: 2-3-(4-methoxybenzenesulfonamido)benzamido-4,5-dimethylthiophene-3-carboxamide
• CAS No: 886900-65-8
• MF: C₂₁H₂₁N₃O₅S₂
• MW: 459.538542509079
• CID: 5477618
• Update Time: 2025-06-24

2-3-(4-methoxybenzenesulfonamido)benzamido-4,5-dimethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, 2-[[3-[[(4-methoxyphenyl)sulfonyl]amino]benzoyl]amino]-4,5-dimethyl-
• 2-3-(4-methoxybenzenesulfonamido)benzamido-4,5-dimethylthiophene-3-carboxamide

• Inchi： 1S/C21H21N3O5S2/c1-12-13(2)30-21(18(12)19(22)25)23-20(26)14-5-4-6-15(11-14)24-31(27,28)17-9-7-16(29-3)8-10-17/h4-11,24H,1-3H3,(H2,22,25)(H,23,26)
• InChI Key： JHLICJGMSGEPJI-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=CC(NS(C3=CC=C(OC)C=C3)(=O)=O)=C2)SC(C)=C(C)C=1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-3-(4-methoxybenzenesulfonamido)benzamido-4,5-dimethylthiophene-3-carboxamide

Introduction to 2-3-(4-methoxybenzenesulfonamido)benzamido-4,5-dimethylthiophene-3-carboxamide (CAS No. 886900-65-8) and Its Emerging Applications in Chemical Biology

The compound 2-3-(4-methoxybenzenesulfonamido)benzamido-4,5-dimethylthiophene-3-carboxamide (CAS No. 886900-65-8) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a structurally complex molecule, it has garnered significant attention in recent years due to its unique pharmacophoric features and potential therapeutic applications. This introduction delves into the compound's chemical properties, its significance in modern medicinal chemistry, and its alignment with cutting-edge research trends.

At the core of this compound's structure lies a 4,5-dimethylthiophene scaffold, which is a well-known motif in drug discovery due to its ability to modulate biological pathways through interactions with specific targets. The presence of multiple functional groups—such as an amide linkage, a sulfonamido moiety, and a benzamido group—further enhances its versatility as a lead compound. These features not only contribute to its solubility and bioavailability but also enable diverse chemical modifications for optimization.

Recent advancements in computational chemistry have enabled the rapid screening of such molecules for their potential biological activity. The sulfonamido group, in particular, has been extensively studied for its role in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. When combined with the 4,5-dimethylthiophene core, this compound exhibits promising properties that make it an attractive candidate for further investigation.

In the realm of drug development, the integration of heterocyclic compounds like thiophene derivatives has shown remarkable success. For instance, studies have highlighted the role of dimethylthiophene derivatives in modulating mitochondrial function and antioxidant pathways, which are critical in neurodegenerative diseases. The benzamido moiety further extends this potential by providing a scaffold for selective binding to biological targets. This dual functionality positions 2-3-(4-methoxybenzenesulfonamido)benzamido-4,5-dimethylthiophene-3-carboxamide as a multifaceted molecule with broad therapeutic implications.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs may exhibit anti-inflammatory, antiviral, or anticancer properties. The 4-methoxybenzenesulfonamido group, for example, has been implicated in disrupting bacterial biofilms by interfering with essential metabolic pathways. Such findings underscore the importance of exploring novel derivatives like this one for their pharmacological efficacy.

The synthesis of 2-3-(4-methoxybenzenesulfonamido)benzamido-4,5-dimethylthiophene-3-carboxamide presents an intriguing challenge due to its complexity. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate structures. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-assisted functionalization have enabled chemists to assemble these molecules with high precision. This progress not only enhances accessibility but also allows for rapid iteration during lead optimization.

The compound's stability under various conditions is another critical factor that influences its viability as a drug candidate. Preliminary studies suggest that it maintains structural integrity under physiological pH and temperature ranges, making it suitable for formulation into oral or injectable therapies. Additionally, its solubility profile—mediated by the polar functional groups—enhances permeability across biological membranes, which is essential for drug delivery systems.

From an industrial perspective, the scalability of synthesizing 2-3-(4-methoxybenzenesulfonamido)benzamido-4,5-dimethylthiophene-3-carboxamide is a key consideration for pharmaceutical companies. Recent innovations in green chemistry have introduced more sustainable methods for producing complex heterocycles without compromising yield or purity. These advancements align with global efforts to reduce the environmental impact of drug manufacturing while maintaining high-quality standards.

The integration of machine learning into drug discovery has further accelerated the identification of promising candidates like this one. Predictive models can now assess molecular properties such as binding affinity and metabolic stability with remarkable accuracy before experimental validation is conducted. This high-throughput approach not only saves time but also reduces costs associated with traditional screening methods.

In conclusion,2-3-(4-methoxybenzenesulfonamido)benzamido-4,5-dimethylthiophene-3-carboxamide (CAS No. 886900-65-8) exemplifies how structural complexity can be leveraged to develop innovative therapeutics. Its unique combination of functional groups makes it a valuable asset in medicinal chemistry research programs targeting diverse diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly pivotal role in shaping future treatments.